![molecular formula C10H7F2NOS B1428815 [4-(2,6-Difluorophenyl)-1,3-thiazol-2-yl]methanol CAS No. 1342657-77-5](/img/structure/B1428815.png)
[4-(2,6-Difluorophenyl)-1,3-thiazol-2-yl]methanol
Overview
Description
This compound is a derivative of methanol where the hydrogen atom is replaced by a 4-(2,6-difluorophenyl)-1,3-thiazol-2-yl group . Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring. The presence of fluorine atoms on the phenyl ring can influence the compound’s reactivity and properties.
Molecular Structure Analysis
The molecular formula of this compound is C10H7F2NOS, and its molecular weight is 227.23 . The presence of fluorine atoms can influence the compound’s electronic structure, potentially affecting its reactivity and interactions with other molecules.Scientific Research Applications
Hydrogen Production from Methanol
Methanol serves as a promising hydrogen source due to its high hydrogen content and liquid state at room temperature. Research focuses on methanol steam reforming, partial oxidation, and autothermal reforming, aiming to develop efficient catalysts and reactor technologies for sustainable hydrogen production. Copper-based catalysts, known for their high activity towards CO2 production, and innovative reactor designs like Swiss-roll reactors have been highlighted for their potential to advance the hydrogen-methanol economy (García et al., 2021).
Methanol Synthesis and Applications
Methanol is a foundational chemical in the industry, with applications ranging from fuel to solvent usage. Its role as a peaking fuel in power stations and potential for clean-burning fuel applications underscores its versatility. Research in this area explores methanol's synthesis from CO-rich gas and its use as a transportation fuel or fuel additive, emphasizing methanol's clean combustion and low emissions profile (Cybulski).
Methanol as a Chemical Marker for Insulation Degradation
In the context of power transformers, methanol has been identified as a marker for assessing the condition of solid insulation. Studies confirm the relationship between methanol generation, cellulose degradation, and changes in mechanical properties. This application of methanol as an indicator for the degradation of cellulosic solid insulation in transformer mineral oil highlights its diagnostic utility in monitoring equipment health (Jalbert et al., 2019).
Environmental and Technological Implications of Methanol
Methanol's role extends into environmental science and technology, where its emissions and interactions with the atmosphere are of interest. Methanol emissions from plants contribute significantly to atmospheric chemistry, influencing air quality and climate dynamics. Understanding the terrestrial ecosystem-scale exchange of methanol can inform climate modeling and environmental management strategies (Wohlfahrt et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to act on a wide range of targets due to their diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular functions . The aromaticity of the thiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows it to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .
Biochemical Pathways
Thiazole derivatives have been found to influence a variety of biochemical pathways due to their diverse biological activities . For instance, thiazole is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the bioavailability of [4-(2,6-Difluorophenyl)-1,3-thiazol-2-yl]methanol.
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Biochemical Analysis
Biochemical Properties
The thiazole ring in [4-(2,6-Difluorophenyl)-1,3-thiazol-2-yl]methanol is known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects
Molecular Mechanism
Thiazole derivatives are known to exert their effects through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
[4-(2,6-difluorophenyl)-1,3-thiazol-2-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F2NOS/c11-6-2-1-3-7(12)10(6)8-5-15-9(4-14)13-8/h1-3,5,14H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLMCBYPHKNAOTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=CSC(=N2)CO)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F2NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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